Cas no 113458-99-4 (1-dodecyl-3,3,5-trimethylazepane)

• Product Name: 1-dodecyl-3,3,5-trimethylazepane
• CAS No: 113458-99-4
• MF: C₂₁H₄₃N
• MW: 309.572826623917
• CID: 2610864
• PubChem ID: 20246394
• Update Time: 2025-04-21

1-dodecyl-3,3,5-trimethylazepane Chemical and Physical Properties

Names and Identifiers

• 1-dodecyl-3,3,5-trimethylazepane
• DTXSID20604064
• 113458-99-4
• SCHEMBL10709150

• Inchi： 1S/C21H43N/c1-5-6-7-8-9-10-11-12-13-14-16-22-17-15-20(2)18-21(3,4)19-22/h20H,5-19H2,1-4H3
• InChI Key： DOBGVCKLVHFTHW-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCCCC)CCC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 309.339550376Da
• Monoisotopic Mass: 309.339550376Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 3.2Ų